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Compound of Interest

Compound Name: PIGMENT ORANGE 62

Cat. No.: B1584295

Performance Showdown: Pigment Orange 62 vs.
Cadmium Orange

A Comparative Guide for Researchers and Formulation Scientists

In the vast and vibrant world of pigments, the selection of the right orange hue is critical for
achieving desired performance characteristics in a variety of applications, from industrial
coatings to high-performance plastics and inks. This guide provides a detailed, data-driven
comparison of two prominent orange pigments: the organic Benzimidazolone Orange (Pigment
Orange 62) and the inorganic Cadmium Orange (Pigment Orange 20). This objective analysis
is intended to assist researchers, scientists, and product development professionals in making
informed decisions based on key performance metrics.

At a Glance: Key Performance Characteristics

The following table summarizes the principal performance attributes of Pigment Orange 62
and Cadmium Orange, offering a clear and concise overview of their respective strengths and

weaknesses.
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Property

Pigment Orange 62 (PO 62)

Cadmium Orange (PO 20)

Pigment Type

Organic (Benzimidazolone)

Inorganic (Cadmium

Sulfoselenide)

Chemical Formula

C17H14NeOs

CdS-CdSe

Lightfastness (Blue Wool

Scale)

7-8 (Very Good to Excellent)[1]

8 (Excellent)[2][3][4]

Heat Stability

~180°C - 300°C

Up to 450°C (>900°C

encapsulated)[5]

Opacity

Semi-opaque to Opaque[6]

Opaque[2][3][7]

Chemical Resistance

Acid Resistance

Good to Excellent (5/5)

Excellent (5/5)[2][3]

Alkali Resistance

Good to Excellent (5/5)

Excellent (5/5)[2][3]

Toxicity

Nontoxic[6]

Contains cadmium, a heavy
metal with health and

environmental concerns.[7][8]

Color Characteristics

Yellowish-orange

Bright, warm orange[7]

Tinting Strength

Moderate[7]

High[8]

In-Depth Performance Analysis
Lightfastness

Lightfastness, a measure of a pigment's resistance to fading upon exposure to light, is a critical
parameter for applications requiring long-term color stability. Cadmium Orange (PO 20) is
renowned for its exceptional lightfastness, consistently achieving the highest rating of 8 on the
Blue Wool Scale.[2][3][4] This indicates that it will remain virtually unchanged for extended
periods, even under intense light exposure.

Pigment Orange 62 (PO 62), a member of the high-performance benzimidazolone family of
organic pigments, also demonstrates very good to excellent lightfastness, with ratings typically
falling in the 7-8 range on the Blue Wool Scale.[1] While slightly less lightfast than its cadmium
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counterpart in some instances, it is still considered suitable for a wide array of applications
where color stability is paramount.[6][9]

Heat Stability

In applications involving high-temperature processing, such as in certain plastics and coatings,

heat stability is a non-negotiable property. Here, the inorganic nature of Cadmium Orange gives
it a distinct advantage. It exhibits outstanding thermal stability, withstanding temperatures up to

450°C.[5] When encapsulated, its heat resistance can be extended to over 900°C, making it an
indispensable choice for ceramics and other high-temperature applications.[5]

Pigment Orange 62 has a lower heat stability, with sources indicating a resistance in the range
of 180°C to 300°C. This makes it suitable for many standard plastic and coating applications,
but it may not be appropriate for processes requiring extreme temperature resistance.

Chemical Resistance and Durability

Both pigments offer excellent resistance to a range of chemicals. Cadmium Orange is highly
resistant to both acids and alkalis, with a rating of 5 out of 5 for each.[2][3] This makes it a
robust choice for applications where chemical exposure is a concern.

Pigment Orange 62 also boasts good to excellent resistance to acids and alkalis. Its
performance against various organic solvents is also noteworthy, contributing to its durability in
diverse formulations.

Opacity and Color

Cadmium Orange is a highly opaque pigment, providing excellent hiding power.[2][3][7] It is
known for its bright, clean, and warm orange hue.[7] In contrast, Pigment Orange 62 is
typically described as semi-opaque to opaque and has a more yellowish-orange shade.[6] The
high tinting strength of Cadmium Orange means that a smaller amount of pigment is required to
achieve a desired color depth.[8]

Toxicity and Environmental Considerations

A significant point of differentiation between these two pigments is their toxicological profile.
Cadmium Orange contains cadmium, a heavy metal that is subject to regulatory scrutiny due to

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.idyllsketching.com/2023/11/18/color-spotlight-benzimida-orange-po62/
https://justpaint.org/hansa-update/
https://www.cadmium.org/wp-content/uploads/2022/02/Application-sheet-Pigments.pdf
https://www.cadmium.org/wp-content/uploads/2022/02/Application-sheet-Pigments.pdf
https://www.benchchem.com/product/b1584295?utm_src=pdf-body
https://shop.kremerpigments.com/us/shop/pigments/21090-cadmium-orange-no-0-5-light.html
https://www.kremer-pigmente.com/en/shop/pigments/21100-cadmium-orange-no-1-medium.html
https://www.benchchem.com/product/b1584295?utm_src=pdf-body
https://shop.kremerpigments.com/us/shop/pigments/21090-cadmium-orange-no-0-5-light.html
https://www.kremer-pigmente.com/en/shop/pigments/21100-cadmium-orange-no-1-medium.html
https://www.jacksonsart.com/blog/2021/09/23/pigment-colour-index-orange-pigments/
https://www.jacksonsart.com/blog/2021/09/23/pigment-colour-index-orange-pigments/
https://www.benchchem.com/product/b1584295?utm_src=pdf-body
https://www.idyllsketching.com/2023/11/18/color-spotlight-benzimida-orange-po62/
https://uk.liquitex.com/blogs/uncapped/cadmium-orange-vs-cadmium-free
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

its potential health and environmental risks.[7][8] This has led to restrictions on its use in certain
applications and regions.

Pigment Orange 62, being an organic pigment, is considered non-toxic and a safer alternative
from a health and environmental perspective.[6] This makes it a preferred choice for
applications where toxicity is a primary concern.

Applications

The distinct properties of each pigment dictate their primary areas of application.
Pigment Orange 62 is widely used in:

o Paints and coatings, including automotive finishes.

e Printing inks.

e Avariety of plastics.

Cadmium Orange is the pigment of choice for:

o High-temperature applications such as ceramics, glass, and enamels.[5]

e Specialty coatings and plastics where its exceptional lightfastness and heat stability are
required.

 Artists' colors, where its permanence and vibrant hue are highly valued.[5]

Pigment Selection Workflow

The choice between Pigment Orange 62 and Cadmium Orange is a multi-faceted decision that
depends on the specific requirements of the application. The following diagram illustrates a
logical workflow for selecting the appropriate pigment.
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Application Requirements Analysis

High Heat Resistance Required?
(> 300°C)

No

Toxicity a Major Concern?

Ultimate Lightfastness Critical?
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Select Pigment Orange 62 Select Cadmium Orange

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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